N-(2-isopropylphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide

• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 2-(4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]triazin-3-yl)-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C20H22N4O2S/c1-12(2)13-7-3-5-9-15(13)21-17(25)11-24-20(26)18-14-8-4-6-10-16(14)27-19(18)22-23-24/h3,5,7,9,12H,4,6,8,10-11H2,1-2H3,(H,21,25)
• InChI Key: SFYVJLQFQUDAQS-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=CC=C1NC(=O)CN2C(=O)C3=C(N=N2)SC4=C3CCCC4

Description

N-(2-isopropylphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-isopropylphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes or receptors that are involved in the development of diseases such as cancer and neurodegenerative disorders.
Biochemical and Physiological Effects:
Studies have shown that N-(2-isopropylphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the aggregation of amyloid beta (a protein associated with Alzheimer's disease), and reduce oxidative stress (a factor in the development of various diseases).

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-isopropylphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide in lab experiments include its potential as a lead compound for the development of new drugs, its ability to induce apoptosis in cancer cells, and its potential applications in material science. The limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are various future directions for the study of N-(2-isopropylphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide. These include further studies on its mechanism of action, the development of new drugs based on this compound, and its potential applications in material science. Additionally, the use of this compound in combination with other drugs or therapies may enhance its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of N-(2-isopropylphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide involves the reaction of 2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetic acid with 2-isopropylaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(2-isopropylphenyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has shown promising results as a potential therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In drug discovery, this compound has been used as a lead compound for the development of new drugs. In material science, this compound has been studied for its potential applications in organic electronics and optoelectronics.